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Compound of Interest

Compound Name:

N-[[4-[(pyridin-2-

ylamino)methyl]phenyl]methyl]pyri

din-2-amine

Cat. No.: B1684306 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of the predicted

characteristics of the novel compound N,N'-bis(pyridin-2-yl)-p-xylene-α,α'-diamine. Due to the

absence of direct experimental data in the current scientific literature, this document outlines a

plausible synthetic route and presents predicted spectroscopic and physicochemical properties

based on the analysis of structurally analogous compounds and established chemical

principles. This guide is intended to serve as a foundational resource for researchers interested

in the synthesis and potential applications of this and related compounds.

Introduction
N,N'-bis(pyridin-2-yl)-p-xylene-α,α'-diamine is a polyamine ligand featuring a rigid p-xylene core

flanked by two pyridin-2-ylamino moieties. The presence of multiple nitrogen atoms with

varying basicity (secondary amine and pyridine nitrogens) suggests its potential as a chelating

agent for various metal ions, a building block for supramolecular assemblies, or as a scaffold in

medicinal chemistry. This document details a proposed synthesis and the expected analytical

characterization of this compound.
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The synthesis of N,N'-bis(pyridin-2-yl)-p-xylene-α,α'-diamine can be envisioned through a

palladium-catalyzed Buchwald-Hartwig amination reaction. This method is a powerful and

versatile tool for the formation of carbon-nitrogen bonds. An alternative approach could be a

nucleophilic aromatic substitution (SNAr) reaction, although this typically requires more forcing

conditions.

Synthetic Workflow: Buchwald-Hartwig Amination
The proposed synthetic pathway involves the cross-coupling of p-xylene-α,α'-diamine with two

equivalents of a 2-halopyridine, such as 2-bromopyridine, in the presence of a palladium

catalyst, a suitable phosphine ligand, and a base.

Reactants Reaction Conditions

Products

p-xylene-α,α'-diamine

Buchwald-Hartwig
Amination

2-Bromopyridine (2 eq.) Pd Catalyst (e.g., Pd2(dba)3) Phosphine Ligand (e.g., BINAP) Base (e.g., NaOtBu) Solvent (e.g., Toluene) Inert Atmosphere (N2 or Ar) Heat

N,N'-bis(pyridin-2-yl)-p-xylene-α,α'-diamine Byproducts (e.g., NaBr, tBuOH)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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